4-chloro-N1-(tetrahydro-pyran-4-ylmethyl)-benzene-1,2-diamine
Cat. No. B8360523
M. Wt: 240.73 g/mol
InChI Key: XVLOPNLOBCVHCQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08629157B2
Procedure details
To a solution of (4-chloro-2-nitro-phenyl)-(tetrahydro-pyran-4-ylmethyl)-amine (1.28 g; 4.729 mmol) in tetrahydrofuran (25 mL) was added tin metal (1.740 g; 14.660 mmol) and 1N hydrochloric acid (32.157 mL; 32.157 mmol) and the reaction is stirred at room temperature overnight. After this time, the mixture is diluted with 1N sodium hydroxide solution (1.6 g NaOH/40 mL water; 40 mmol) and filtered through Celite®, washing with ethyl acetate. The filtrate is extracted with ethyl acetate and the combined organics are washed with water and brine, dried (Na2SO4), filtered and concentrated in vacuo to afford title compound which was used without further purification. ESI m/z 241 [M+H]+
Quantity
1.28 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][CH2:9][CH:10]2[CH2:15][CH2:14][O:13][CH2:12][CH2:11]2)=[C:4]([N+:16]([O-])=O)[CH:3]=1.[Sn].Cl.[OH-].[Na+]>O1CCCC1>[Cl:1][C:2]1[CH:3]=[C:4]([NH2:16])[C:5]([NH:8][CH2:9][CH:10]2[CH2:11][CH2:12][O:13][CH2:14][CH2:15]2)=[CH:6][CH:7]=1 |f:3.4,^3:18|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
1.28 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CC(=C(C=C1)NCC1CCOCC1)[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
1.74 g
|
|
Type
|
reactant
|
|
Smiles
|
[Sn]
|
|
Name
|
|
|
Quantity
|
32.157 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Two
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction is stirred at room temperature overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered through Celite®
|
WASH
|
Type
|
WASH
|
|
Details
|
washing with ethyl acetate
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The filtrate is extracted with ethyl acetate
|
WASH
|
Type
|
WASH
|
|
Details
|
the combined organics are washed with water and brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (Na2SO4)
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=C(C(=CC1)NCC1CCOCC1)N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
